2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C26H28FN5O/c1-2-3-18-33-23-10-4-20(5-11-23)24-19-25-26(28-12-13-32(25)29-24)31-16-14-30(15-17-31)22-8-6-21(27)7-9-22/h4-13,19H,2-3,14-18H2,1H3
• InChI Key: PYHCZCFGINRLLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C26H28FN5O
• Molecular Weight: 445.5 g/mol

Description

2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolopyrazine derivative that has shown promising results in scientific research, particularly in the areas of drug discovery and development.

Scientific Research Applications

Antibacterial and Antifungal Applications

Compounds derived from similar structural frameworks have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, chalcones, pyrazolines, and amino pyrimidines synthesized from related chemical structures have shown significant antibacterial properties (Solankee & Patel, 2004). Similarly, novel pyrazolyl-s-triazine derivatives were identified to have antimicrobial properties, indicating the potential for related compounds to serve as bases for developing new antimicrobial agents (Sharma et al., 2017).

Anticancer Activity

Research into compounds with the benzothiazole and pyrazole moieties, which are structurally related to the specified compound, have revealed better pharmacological activities. Some derivatives have been synthesized and tested for their anti-lung cancer activities, demonstrating the potential of such compounds in oncological research (Hammam et al., 2005).

Anticholinesterase Agents

Pyrazoline derivatives have been explored for their anticholinesterase effects, highlighting their potential applications in the treatment of neurodegenerative disorders. This includes the synthesis and evaluation of novel pyrazoline derivatives, which showed promising inhibitory effects on acetylcholinesterase and butyrylcholinesterase (Altıntop, 2020).

Antiviral Activity

Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and tested for their anti-influenza A virus (subtype H5N1) activity. This study underscores the potential of structurally similar compounds in antiviral research, particularly against avian influenza viruses (Hebishy et al., 2020).

Development of Anti-inflammatory Agents

The synthesis of novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety has been explored for their antimicrobial and anti-inflammatory properties. This suggests the relevance of compounds with similar structures in the development of new anti-inflammatory agents (Kendre et al., 2015).